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Compound of Interest

Compound Name: Penthiopyrad

Cat. No.: B7944325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The continued emergence of resistance to succinate dehydrogenase inhibitor (SDHI)

fungicides poses a significant challenge to effective disease management in agriculture. This

guide provides a comparative analysis of Penthiopyrad's performance against key plant

pathogens harboring known SDHI mutations. The data presented is compiled from recent

studies to offer an objective overview for researchers and professionals in the field.

Performance Comparison of Penthiopyrad and
Other SDHIs
The efficacy of Penthiopyrad and other prominent SDHI fungicides, such as Boscalid,

Fluopyram, and Fluxapyroxad, varies significantly depending on the specific mutation in the

succinate dehydrogenase (Sdh) enzyme complex. The following tables summarize the

performance of these fungicides against various pathogens with characterized Sdh mutations.

Table 1: Performance against Botrytis cinerea (Gray
Mold)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7944325?utm_src=pdf-interest
https://www.benchchem.com/product/b7944325?utm_src=pdf-body
https://www.benchchem.com/product/b7944325?utm_src=pdf-body
https://www.benchchem.com/product/b7944325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7944325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SdhB
Mutation

Boscalid
Resistance

Penthiopyra
d
Resistance

Fluxapyrox
ad
Resistance

Fluopyram
Resistance

Reference

Wild Type Sensitive Sensitive Sensitive Sensitive [1][2][3][4][5]

H272R High
Moderate to

High
Low Sensitive

[1][2][3][4][5]

[6]

H272Y High High High Sensitive
[1][2][3][4][5]

[6]

H272L High High High High [1][4]

P225F High High High High [1][4][6]

N230I High High High High
[1][2][3][4][5]

[6]

Note: Resistance levels are qualitative summaries from the cited literature. "High" indicates a

significant loss of efficacy, "Moderate" a noticeable reduction, and "Low" a slight decrease in

sensitivity. "Sensitive" implies the fungicide is still effective.

Table 2: Performance against Corynespora cassiicola
(Target Spot)
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Sdh
Mutation

Boscalid
Resistance

Penthiopyra
d
Resistance

Fluopyram
Resistance

Carboxin
Resistance

Reference

Wild Type Sensitive Sensitive Sensitive Sensitive [7][8]

B-H278Y/R High High Sensitive High [7][8]

B-I280V -

Additive/Anta

gonistic (with

D-G109V)

- - [7]

D-G109V -

Additive/Anta

gonistic (with

B-mutations)

- - [7]

D-D95E -

Additive/Anta

gonistic (with

B-mutations)

- - [7]

Note: The impact of double mutations in C. cassiicola can be complex, showing synergistic,

additive, or antagonistic effects depending on the specific combination and the fungicide tested.

[7] Strong correlations in resistance were observed between penthiopyrad and carboxin,

boscalid, and fluopyram in strains with various double mutations.[7]

Table 3: Performance against Alternaria alternata (Leaf
Spot)
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Sdh
Mutation

Boscalid
Resistance

Penthiopyra
d
Resistance

Fluxapyrox
ad
Resistance

Fluopyram
Resistance

Reference

Wild Type Sensitive Sensitive Sensitive Sensitive [9]

B-H277Y/R High

Variable

(Sensitive to

High)

Variable

(Sensitive to

High)

Sensitive [9]

C-H134R High

Variable

(Sensitive to

High)

Variable

(Sensitive to

High)

Variable

(Sensitive to

Moderate)

[9]

D-H133R High
Reduced

Sensitivity
High

Reduced

Sensitivity
[9]

Note: "Variable" indicates that isolates with the same mutation showed a range of sensitivity

phenotypes to the fungicide.

Experimental Protocols
The data presented in this guide is based on established experimental methodologies for

assessing fungicide efficacy. Below are detailed protocols for key experiments commonly cited

in the referenced literature.

In Vitro Fungicide Sensitivity Assay (Mycelial Growth)
This method is used to determine the half-maximal effective concentration (EC50) of a

fungicide, which is the concentration that inhibits 50% of the mycelial growth of a pathogen.

Media Preparation: Prepare potato dextrose agar (PDA) or a similar suitable growth medium.

After autoclaving and cooling to approximately 50-60°C, amend the medium with the test

fungicide at various concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µg/mL). The fungicide is

typically dissolved in a solvent like acetone or dimethyl sulfoxide (DMSO), and the same

concentration of the solvent is added to the control plates.
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Inoculation: Take mycelial plugs from the edge of an actively growing colony of the fungal

isolate using a sterile cork borer (e.g., 5 mm diameter). Place one plug in the center of each

fungicide-amended and control PDA plate.

Incubation: Incubate the plates at a suitable temperature (e.g., 20-25°C) in the dark for a

period determined by the growth rate of the pathogen (typically 3-7 days).

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions

for each plate.

EC50 Calculation: Calculate the percentage of mycelial growth inhibition for each fungicide

concentration relative to the control. The EC50 value is then determined by probit analysis or

by regressing the inhibition percentage against the logarithm of the fungicide concentration.

Molecular Characterization of Sdh Mutations
This protocol outlines the steps to identify point mutations in the Sdh genes (SdhB, SdhC,

SdhD) that confer resistance to SDHI fungicides.

DNA Extraction: Extract genomic DNA from fungal mycelium grown in liquid or on solid

media using a commercial DNA extraction kit or a standard protocol (e.g., CTAB method).

PCR Amplification: Amplify the target Sdh gene fragments using specific primers designed to

flank the regions where mutations are known to occur.

DNA Sequencing: Purify the PCR products and send them for Sanger sequencing.

Sequence Analysis: Align the obtained DNA sequences with the wild-type reference

sequence of the respective Sdh gene using bioinformatics software (e.g., BLAST, ClustalW).

Identify any single nucleotide polymorphisms (SNPs) that result in an amino acid

substitution.

Visualizations
SDHI Mode of Action and Resistance Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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